Cas no 2680691-78-3 (1-(Azetidin-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2680691-78-3
• MF: C₅H₇F₂NO
• MW: 135.111988306046
• CID: 6367977
• PubChem ID: 165942655
• Update Time: 2025-05-26

1-(Azetidin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-2,2-difluoroethan-1-one
• EN300-7004258
• 2680691-78-3
• 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one

• Inchi： 1S/C5H7F2NO/c6-5(7)4(9)3-1-8-2-3/h3,5,8H,1-2H2
• InChI Key： XVSXFYFSSJDMET-UHFFFAOYSA-N
• SMILES： FC(C(C1CNC1)=O)F

Computed Properties

• Exact Mass: 135.04957017g/mol
• Monoisotopic Mass: 135.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2680691-78-3)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2680691-78-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine ring and difluoroethyl moiety, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for modulating biological targets.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key structural element in many bioactive molecules. Its incorporation into 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one enhances the compound's rigidity and metabolic stability, which are critical factors in drug design. The difluoroethyl group, on the other hand, is known for its ability to influence the electronic and steric properties of molecules, often leading to improved pharmacokinetic profiles. These attributes have sparked a surge in searches for "azetidine derivatives in drug discovery" and "difluoroethyl compounds in pharmaceuticals," reflecting the growing demand for innovative chemical entities.

Recent trends in the pharmaceutical industry highlight a shift toward the development of small molecules with enhanced selectivity and reduced off-target effects. 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one aligns perfectly with this trend, as its structure offers opportunities for fine-tuning interactions with biological targets. Online queries such as "how to optimize azetidine-based compounds" and "role of fluorine in medicinal chemistry" underscore the relevance of this compound in contemporary research. Additionally, the compound's potential applications in addressing unmet medical needs have made it a topic of interest in forums discussing "next-generation therapeutics" and "innovative drug scaffolds."

The synthesis of 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one involves sophisticated organic chemistry techniques, including the functionalization of the azetidine ring and the introduction of the difluoroethyl group. Researchers often explore methods to improve the yield and purity of this compound, as evidenced by frequent searches for "efficient synthesis of azetidine ketones" and "difluoroethylation strategies." The compound's versatility also makes it a valuable intermediate in the preparation of more complex molecules, further driving its popularity in synthetic chemistry circles.

Beyond its synthetic utility, 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one has garnered attention for its potential biological activities. Preliminary studies suggest that it may interact with enzymes and receptors involved in various disease pathways. This has led to increased interest in "azetidine-based enzyme inhibitors" and "difluoroethyl compounds as bioactive agents," as researchers seek to unlock its full therapeutic potential. The compound's ability to serve as a building block for targeted therapies is particularly appealing in the context of personalized medicine, a hot topic in today's healthcare landscape.

In conclusion, 1-(Azetidin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2680691-78-3) represents a fascinating intersection of chemistry and biology. Its unique structural features, combined with its potential applications in drug development, make it a subject of ongoing research and discussion. As the scientific community continues to explore its properties and uses, this compound is likely to remain at the forefront of innovations in medicinal chemistry and beyond.